N-[4-(acetylamino)phenyl]-3-[(4-methoxybenzoyl)amino]benzamide

• IUPAC Name: N-(4-acetamidophenyl)-3-[(4-methoxybenzoyl)amino]benzamide
• InChI: InChI=1S/C23H21N3O4/c1-15(27)24-18-8-10-19(11-9-18)25-23(29)17-4-3-5-20(14-17)26-22(28)16-6-12-21(30-2)13-7-16/h3-14H,1-2H3,(H,24,27)(H,25,29)(H,26,28)
• InChI Key: NEWSVDUXTKEGAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol

Description

This compound is an organic compound containing benzamide and acetylamino functional groups. Benzamides are a class of compounds containing a benzene ring attached to an amide functional group. They are used in a variety of applications, including as building blocks in organic synthesis and as pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzamide and acetylamino groups would contribute to the overall polarity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and functional groups all play a role.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some benzamides are used as antipsychotic drugs and work by blocking dopamine receptors in the brain.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it shows promise as a pharmaceutical, further studies could focus on its efficacy and safety in clinical trials.